![molecular formula C13H10N6 B1207098 3-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine CAS No. 4930-92-1](/img/structure/B1207098.png)
3-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine
Overview
Description
The compound “3-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine” is a type of triazolopyridine . The triazolopyridine ring is a structural fragment that is present in a number of drugs . It has been shown to have herbicidal, antifungal, neuroprotective, and antibacterial activity .
Synthesis Analysis
A series of novel 3-methylphosphonylated [1,2,4]triazolo[4,3-a]pyridines was accessed through a 5-exo-dig-type cyclization of chloroethynylphosphonates and commercially available N-unsubstituted 2-hydrazinylpyridines . In addition, 3-methylphosphonylated [1,2,4]triazolo[4,3-a]quinolines and 1-methylphosphonylated [1,2,4]triazolo[3,4-a]isoquinolines were synthesized in a similar manner .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C13H10N6 . The InChI key for this compound is HFFOEWOEDWOWKD-UHFFFAOYSA-N .Chemical Reactions Analysis
The reaction of chloroethynylphosphonates with 2-aminopyridines proceeds through a 5-endo-dig cyclization to form imidazo[1,2-a]pyridines . When using highly electron-deficient 2-hydrazinopyridines, the [1,2,4]triazolo[4,3-a]pyridines obtained were converted into [1,2,4]triazolo[1,5-a]pyridines .Physical And Chemical Properties Analysis
The compound is a pale yellow solid with a melting point of 188–189 °C . The 1H NMR and 13C NMR data, as well as the IR spectrum, have been reported .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : A study by El-Kurdi et al. (2021) demonstrates the synthesis of triazolopyridines, including 3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine, using chlorinated agents for hydrazones under mild conditions. This method is efficient for creating triazolopyridines with diverse structures (El-Kurdi et al., 2021).
- Crystal Structure Determination : The same study also provides detailed crystallographic data for these compounds, contributing to the understanding of their molecular structures and potential applications in various fields, including pharmaceuticals (El-Kurdi et al., 2021).
Biological and Chemical Properties
- Antimicrobial Properties : Prakash et al. (2011) highlight the synthesis of certain triazolopyridines with significant antimicrobial activities. This indicates their potential in developing new antimicrobial agents (Prakash et al., 2011).
- Herbicidal Activity : Liu et al. (2015) synthesized 1,2,4-triazolo[4,3-a]pyridine derivatives with notable herbicidal activities. These compounds show promise in agricultural applications as potential herbicides (Liu et al., 2015).
Material Science Applications
- Organic Light-Emitting Diodes (OLEDs) : Kang et al. (2017) developed bipolar red host materials based on [1,2,4]-triazolo[4,3-a]-pyridine for use in red phosphorescent organic light-emitting diodes. This suggests its utility in advanced electronic and display technologies (Kang et al., 2017).
properties
IUPAC Name |
3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N6/c1-3-7-18-10(5-1)14-16-12(18)9-13-17-15-11-6-2-4-8-19(11)13/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFFOEWOEDWOWKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1)CC3=NN=C4N3C=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00292145 |
Source
|
| Record name | 3,3'-methanediylbis([1,2,4]triazolo[4,3-a]pyridine) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00292145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine | |
CAS RN |
4930-92-1 |
Source
|
| Record name | NSC80523 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80523 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,3'-methanediylbis([1,2,4]triazolo[4,3-a]pyridine) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00292145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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